
Ethyl acetoacetate-d5 chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl acetoacetate-d5

Cat. No.: B12403581 Get Quote

An In-depth Technical Guide to Ethyl Acetoacetate-d5

Abstract
Ethyl acetoacetate-d5 is the deuterated analog of ethyl acetoacetate, a key reagent and

intermediate in organic synthesis. This technical guide provides a comprehensive overview of

the chemical and physical properties of Ethyl acetoacetate-d5, detailed experimental

protocols for its analysis, and its applications, particularly within the realms of scientific

research and pharmaceutical development. The inclusion of deuterium atoms provides a

valuable tool for researchers, primarily as an internal standard for mass spectrometry-based

quantification and as a tracer in metabolic studies. This document is intended for researchers,

scientists, and drug development professionals who utilize isotopically labeled compounds in

their work.

Chemical and Physical Properties
Ethyl acetoacetate-d5, also known by its IUPAC name ethyl 3-oxo(²H₅)butanoate, is a

colorless to light yellow liquid.[1] The primary distinction from its non-deuterated counterpart is

the replacement of five hydrogen atoms with deuterium, which imparts a higher molecular

weight and unique spectroscopic properties.
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Property Value Reference

Molecular Formula C₆H₅D₅O₃ [1][2]

Molecular Weight 135.17 g/mol [1][2]

CAS Number 55514-60-8 [1][3]

Appearance Colorless to light yellow liquid [1]

Purity ≥98% [3][4]

Isotopic Enrichment ≥98% [1]

Physicochemical Data
The following data pertains to the non-deuterated form, ethyl acetoacetate, and can be

considered approximate for the deuterated analog.

Property Value Reference

Boiling Point 180.8 °C [5]

Melting Point -45 °C [5]

Density 1.030 g/cm³ [5]

Solubility in Water 2.86 g/100 mL at 20 °C [5]

Acidity (pKa) 10.68 in H₂O [5]

Storage and Handling
For long-term stability, Ethyl acetoacetate-d5 should be stored at -20°C.[1][2] For short-term

use, storage at 2-8°C is acceptable.[3] The compound should be handled in a well-ventilated

area, and appropriate personal protective equipment should be worn.

Synthesis and Reactions
Ethyl acetoacetate is commercially synthesized by the treatment of diketene with ethanol.[5]

The classic laboratory synthesis involves the Claisen condensation of ethyl acetate.[5][6] For
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the synthesis of Ethyl acetoacetate-d5, deuterated starting materials would be required.

General Synthesis of Ethyl Acetoacetate via Claisen Condensation
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Caption: Synthesis of Ethyl Acetoacetate.

A key chemical property of ethyl acetoacetate is its existence as a mixture of keto and enol

tautomers.[5]
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Keto-Enol Tautomerism of Ethyl Acetoacetate-d5

Keto form

Enol form
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LC-MS/MS Workflow with Ethyl Acetoacetate-d5 as Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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